Cas no 1544181-84-1 (3-amino-3-(oxan-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(oxan-2-yl)propan-1-ol
• CAS No: 1544181-84-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6430990
• PubChem ID: 84021159
• Update Time: 2025-10-28

3-amino-3-(oxan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(oxan-2-yl)propan-1-ol
• 1544181-84-1
• EN300-1859929

• Inchi： 1S/C8H17NO2/c9-7(4-5-10)8-3-1-2-6-11-8/h7-8,10H,1-6,9H2
• InChI Key： UWNNZICOWMSPFE-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(CCO)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(oxan-2-yl)propan-1-ol

3-Amino-3-(Oxan-2-Yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-3-(oxan-2-yl)propan-1-ol, also known by its CAS number 1544181-84-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines an amino group, a cyclic ether (oxane), and a hydroxyl group. The combination of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions. Recent studies have highlighted its potential in drug development, material science, and biochemistry, making it a topic of considerable interest in contemporary research.

The molecular structure of 3-amino-3-(oxan-2-yl)propan-1-ol consists of a propane backbone with an amino group (-NH₂) and an oxane ring (-O-C₃H₆-) attached to the same carbon atom. This arrangement creates steric hindrance, which influences its reactivity and selectivity in chemical reactions. The hydroxyl group (-OH) at the terminal position further enhances its ability to participate in hydrogen bonding, making it an excellent candidate for solubility studies and intermolecular interaction research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-3-(oxan-2-yl)propan-1-ol. Researchers have explored various methodologies, including nucleophilic substitution, condensation reactions, and catalytic processes, to optimize its production. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high yields. Such innovations underscore the importance of this compound in advancing synthetic techniques.

In terms of applications, 3-amino-3-(oxan-2-yl)propanol has shown promise in the pharmaceutical industry. Its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, aiding in the production of enantiomerically pure compounds. Additionally, its role as a building block in medicinal chemistry has been explored for drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The physical properties of 3-amino-propanol derivative are also noteworthy. Its melting point and boiling point are influenced by the balance between steric effects and hydrogen bonding capabilities. Recent thermodynamic studies have provided insights into its phase behavior under different conditions, which is critical for process optimization in industrial settings.

In conclusion, CAS 154418184, or 3-amino-propanol derivative, stands out as a valuable compound with diverse applications and ongoing research interest. Its unique structure and functional groups make it a cornerstone in modern organic chemistry, driving innovation across multiple disciplines.